Cas no 745817-38-3 (3-(4-fluorophenyl)methylpiperidine hydrochloride)

3-(4-Fluorophenyl)methylpiperidine hydrochloride is a fluorinated piperidine derivative with potential applications in pharmaceutical and chemical research. The incorporation of a 4-fluorophenyl group enhances its utility as a building block in medicinal chemistry, particularly in the development of bioactive compounds targeting central nervous system (CNS) receptors. The hydrochloride salt form improves solubility and stability, facilitating handling and storage. This compound may serve as a key intermediate in synthesizing novel ligands or modulators due to its structural versatility. Its well-defined chemical properties make it suitable for method development and structure-activity relationship (SAR) studies. Strict quality control ensures high purity and consistency for research applications.
3-(4-fluorophenyl)methylpiperidine hydrochloride structure
745817-38-3 structure
Product Name:3-(4-fluorophenyl)methylpiperidine hydrochloride
CAS No:745817-38-3
MF:C12H17ClFN
MW:229.721485853195
MDL:MFCD04113623
CID:858882
PubChem ID:17998836
Update Time:2025-06-08

3-(4-fluorophenyl)methylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(4-FLUOROBENZYL)-PIPERIDINE HCL
    • 3-(4-FLUOROBENZYL)PIPERIDINE HYDROCHLORIDE,
    • 3-[(4-fluorophenyl)methyl]piperidine,hydrochloride
    • 3-(4-Fluorobenzyl)-piperidine HCl,hydrochloride
    • 3-(4-fluorophenyl)methylpiperidine hydrochloride
    • CS-0342975
    • CS-0171555
    • AB52539
    • 3-[(4-Fluorophenyl)methyl]piperidine--hydrogen chloride (1/1)
    • DTXSID20592098
    • MFCD04113623
    • AKOS027327679
    • 3-[(4-fluorophenyl)methyl]piperidine hydrochloride
    • 3-(4-FLUOROBENZYL)PIPERIDINE HYDROCHLORIDE
    • AS-37729
    • F2167-7461
    • (2R)-2-(acetamido)-3-[[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]sulfanyl]propionic acid
    • 3-(4-Fluoro-benzyl)-piperidine, HCl
    • 745817-38-3
    • 3-(4-Fluoro-benzyl)-piperidine hydrochloride
    • A838169
    • 3-(4-Fluorobenzyl)piperidinehydrochloride
    • SB43550
    • 3-(4-Fluorobenzyl)piperidine HCl
    • SCHEMBL15649704
    • 3-(4-fluoro-benzyl)-piperidine hydrochloride, AldrichCPR
    • 3-[(4-fluorophenyl)methyl]piperidine;hydrochloride
    • MDL: MFCD04113623
    • Inchi: 1S/C12H16FN.ClH/c13-12-5-3-10(4-6-12)8-11-2-1-7-14-9-11;/h3-6,11,14H,1-2,7-9H2;1H
    • InChI Key: MVDNGUDOVPBOPT-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC(=CC=1)CC1CNCCC1

Computed Properties

  • Exact Mass: 229.10300
  • Monoisotopic Mass: 229.1033554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • PSA: 12.03000
  • LogP: 3.49860

3-(4-fluorophenyl)methylpiperidine hydrochloride Security Information

3-(4-fluorophenyl)methylpiperidine hydrochloride Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 3-(4-fluorophenyl)methylpiperidine hydrochloride

3-(4-Fluorophenyl)methylpiperidine Hydrochloride: A Comprehensive Overview

3-(4-Fluorophenyl)methylpiperidine hydrochloride (CAS No. 745817-38-3) is a synthetic compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its potential therapeutic applications. This compound is a derivative of piperidine, a six-membered heterocyclic amine, and features a 4-fluorophenyl substituent attached to the piperidine ring via a methyl group. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

The chemical structure of 3-(4-fluorophenyl)methylpiperidine hydrochloride is characterized by the presence of a fluorine atom on the phenyl ring, which imparts unique pharmacological properties. Fluorine substitution is known to influence the lipophilicity, metabolic stability, and binding affinity of molecules, making it a valuable modification in drug design. The piperidine moiety, on the other hand, is a common structural motif found in many bioactive compounds, including neurotransmitters and receptor ligands.

Recent studies have explored the potential of 3-(4-fluorophenyl)methylpiperidine hydrochloride as a therapeutic agent for various neurological and psychiatric disorders. One notable area of research is its activity as a modulator of serotonin receptors. Serotonin receptors play a crucial role in regulating mood, sleep, and cognitive functions, and dysregulation of these receptors has been implicated in conditions such as depression, anxiety, and schizophrenia. Preclinical studies have shown that 3-(4-fluorophenyl)methylpiperidine hydrochloride exhibits selective agonist or antagonist activity at specific serotonin receptor subtypes, suggesting its potential as a novel therapeutic agent.

In addition to its serotonin receptor modulation properties, 3-(4-fluorophenyl)methylpiperidine hydrochloride has also been investigated for its analgesic effects. Pain management remains a significant challenge in clinical practice, and there is a growing need for new analgesic agents with improved efficacy and reduced side effects. Research has indicated that this compound may interact with opioid receptors or other pain-related pathways, potentially offering a new approach to pain management. However, further studies are required to fully elucidate its mechanism of action and safety profile.

The pharmacokinetic properties of 3-(4-fluorophenyl)methylpiperidine hydrochloride have also been studied extensively. Its high lipophilicity allows for good absorption through biological membranes, while the presence of the fluorine atom enhances metabolic stability. These properties contribute to its favorable pharmacokinetic profile, which is essential for effective drug delivery and sustained therapeutic action. Additionally, the compound's low molecular weight and simple structure make it amenable to oral administration, enhancing patient compliance.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-fluorophenyl)methylpiperidine hydrochloride in human subjects. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic effects. However, more extensive phase II and III trials are necessary to establish its clinical utility and determine optimal dosing regimens.

Beyond its therapeutic applications, 3-(4-fluorophenyl)methylpiperidine hydrochloride has also found use as a research tool in academic and industrial laboratories. Its well-defined chemical structure and known biological activities make it an ideal candidate for studying receptor-ligand interactions and developing new drug leads. Researchers are leveraging this compound to gain insights into the molecular mechanisms underlying various diseases and to identify novel targets for drug discovery.

In conclusion, 3-(4-fluorophenyl)methylpiperidine hydrochloride (CAS No. 745817-38-3) represents an important molecule with significant potential in both therapeutic applications and basic research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development as a novel drug candidate or research tool. As ongoing studies continue to unravel its full potential, this compound is poised to play a crucial role in advancing our understanding of complex biological processes and improving patient outcomes.

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